Cas no 478081-44-6 (2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile)

• Product Name: 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile
• CAS No: 478081-44-6
• MDL: MFCD02186247
• CID: 4653721
• Update Time: 2025-06-12

2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile

• MDL： MFCD02186247

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile

Introduction to 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile (CAS No. 478081-44-6)

2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile, with the CAS number 478081-44-6, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyridine ring substituted with multiple nitrile groups and a phenyl ring bearing a chloro and fluoro substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile is of particular interest due to its potential as a lead compound in the development of novel therapeutic agents. The presence of the amino group and the multiple nitrile functionalities provides opportunities for chemical modification and optimization, which can enhance its pharmacological profile. Recent studies have focused on elucidating the mechanisms of action and biological activities of this compound, highlighting its potential in various therapeutic areas.

In the context of medicinal chemistry, 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile has been investigated for its anti-inflammatory and anti-cancer properties. The compound's ability to modulate key signaling pathways involved in inflammation and cancer progression has been a focal point of research. For instance, studies have shown that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses and cell survival.

Beyond its anti-inflammatory properties, 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile has also demonstrated promising anti-cancer effects. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying these effects is thought to involve the modulation of apoptosis-related proteins such as Bcl-2 and caspases. Additionally, the compound's ability to inhibit angiogenesis and metastasis has been explored in several in vitro and in vivo models.

The pharmacokinetic properties of 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile are another critical aspect of its evaluation as a potential drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further development. However, ongoing research is necessary to optimize these properties and ensure its safety and efficacy in clinical settings.

In terms of synthetic chemistry, the preparation of 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile involves multi-step processes that require precise control over reaction conditions. Key synthetic strategies include the formation of the pyridine ring through cyclization reactions and the introduction of nitrile groups via cyano substitution reactions. The synthesis of this compound has been optimized to improve yield and purity, making it more accessible for large-scale production.

The biological activities of 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile have also been evaluated in various preclinical models. In vitro assays have demonstrated its ability to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G1/S phase. Additionally, studies using animal models have shown that this compound can reduce tumor growth and improve survival rates in mice with xenograft tumors.

The potential therapeutic applications of 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile extend beyond cancer treatment. Recent research has explored its use in other diseases characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to modulate inflammatory responses makes it a promising candidate for these conditions as well.

In conclusion, 2-Amino-6-4-(4-chloro-3-fluorophenoxy)phenyl-3,4,5-pyridinetricarbonitrile (CAS No. 478081-44-6) is a multifaceted compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive lead compound for further optimization and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in various disease states.